Cas no 954697-43-9 (1-benzyl-3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea)

• Product Name: 1-benzyl-3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• CAS No: 954697-43-9
• MF: C₁₉H₂₀ClN₃O₂
• MW: 357.834003448486
• CID: 6418853
• PubChem ID: 16920151
• Update Time: 2025-06-14

1-benzyl-3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• F2372-0242
• 954697-43-9
• AKOS024644069
• 1-benzyl-3-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• 1-benzyl-3-{[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]methyl}urea
• 1-benzyl-3-((1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)methyl)urea
• Urea, N-[[1-(4-chlorophenyl)-5-oxo-3-pyrrolidinyl]methyl]-N'-(phenylmethyl)-

• Inchi： 1S/C19H20ClN3O2/c20-16-6-8-17(9-7-16)23-13-15(10-18(23)24)12-22-19(25)21-11-14-4-2-1-3-5-14/h1-9,15H,10-13H2,(H2,21,22,25)
• InChI Key： RVPCUFWXDFTQLD-UHFFFAOYSA-N
• SMILES： N(CC1CC(=O)N(C2=CC=C(Cl)C=C2)C1)C(NCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 357.1244046g/mol
• Monoisotopic Mass: 357.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 674.6±40.0 °C(Predicted)
• pka: 13.09±0.46(Predicted)

Additional information on 1-benzyl-3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea

Comprehensive Analysis of 1-benzyl-3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954697-43-9): Properties, Applications, and Research Insights

The compound 1-benzyl-3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954697-43-9) is a chemically synthesized urea derivative with a unique structural framework. Its molecular architecture combines a benzyl group, a 4-chlorophenyl moiety, and a 5-oxopyrrolidin-3-ylmethyl unit, making it a subject of interest in medicinal chemistry and material science. Researchers have explored its potential as a pharmacological intermediate, particularly in the development of enzyme inhibitors and receptor modulators. The presence of the urea linkage enhances its hydrogen-bonding capacity, a critical feature for molecular interactions in drug design.

In recent years, the demand for specialty chemicals like 1-benzyl-3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea has surged due to its relevance in high-throughput screening and targeted drug discovery. A trending topic in scientific forums is its potential role in addressing neurodegenerative diseases, as the pyrrolidinone core is known to interact with neural receptors. Additionally, its chlorophenyl group has sparked discussions in agrochemical research, where similar structures are used to develop eco-friendly pesticides. These applications align with the growing focus on sustainable chemistry and green synthesis methods.

From a synthetic perspective, CAS No. 954697-43-9 is often prepared via multistep organic reactions, including amide coupling and N-alkylation. Its purity and stability are critical for reproducibility in research, prompting advancements in analytical techniques like HPLC and LC-MS. A frequently searched question among chemists is: "How to optimize the yield of 1-benzyl-3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea?" Recent studies suggest that microwave-assisted synthesis and catalyst optimization can significantly improve efficiency.

The compound’s physicochemical properties, such as solubility in polar aprotic solvents (e.g., DMSO) and melting point variability, are key considerations for formulation scientists. Its logP value indicates moderate lipophilicity, which is advantageous for blood-brain barrier penetration—a hot topic in CNS drug development. Furthermore, its crystal structure has been analyzed via X-ray diffraction, revealing insights into its supramolecular packing and potential co-crystal formation.

In the context of intellectual property, 954697-43-9 has been cited in patents related to kinase inhibition and inflammatory pathways. This aligns with the broader industry shift toward precision medicine. Another trending query is: "What are the toxicological profiles of urea-based compounds like 1-benzyl-3-{1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea?" Preliminary in vitro assays suggest low cytotoxicity, but comprehensive ADMET studies are ongoing.

To enhance SEO visibility, this article integrates high-traffic keywords such as "pyrrolidinone derivatives", "drug discovery intermediates", and "structure-activity relationship (SAR)". The compound’s versatility makes it a recurring subject in academic publications and industry whitepapers, particularly those focusing on fragment-based drug design. As AI-driven molecular modeling gains traction, computational studies on 954697-43-9 could unlock novel applications, bridging gaps between theoretical predictions and experimental validation.